Isobenzofuranones
Isobenzofuranones are a class of organic compounds characterized by their distinctive molecular structure, which consists of an isobenzofuranone ring system. These compounds exhibit strong UV absorptivity and are widely used in the formulation of sunscreens due to their excellent photostability and broad-spectrum protection properties. They are also employed in the cosmetic industry for their ability to provide effective skin care benefits and can be found in various personal care products. Additionally, isobenzofuranones play a crucial role in the dye and pigment industries, where they contribute to vibrant coloration and enhanced light fastness of textile dyes and pigments.
These compounds are synthesized through complex organic reactions, typically involving condensation between an aldehyde or ketone and a phenol derivative. The resulting isobenzofuranones possess unique chemical properties that make them suitable for a wide range of applications in the cosmetic, pharmaceutical, and industrial sectors. Their stability under UV radiation ensures long-lasting efficacy in protecting against harmful solar radiation.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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3-PROPYLIDENEPHTHALIDE | 56014-72-3 | C11H10O2 |
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3-(phenylmethylidene)-1,3-dihydro-2-benzofuran-1-one | 4767-55-9 | C15H10O2 |
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3-Methyleneisobenzofuran-1(3H)-one | 3453-63-2 | C9H6O2 |
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(2Z)-(3-oxo-2-Benzofuran-1(3H)-ylidene)ethanoic Acid | 125213-45-8 | C10H6O4 |
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p-Anisylidenephthalide | 4767-61-7 | C16H12O3 |
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(Z)-3-(2-Hydroxybutylidene)isobenzofuran-1(3H)-one | 94530-83-3 | C12H12O3 |
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(Z)-6-Fluoro-3-((1-methyl-1H-1,2,4-triazol-5-yl)methylene)-4-nitroisobenzofuran-1(3H)-one | 1322616-34-1 | C12H7FN4O4 |
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3-Butylidenephthalide | 551-08-6 | C12H12O2 |
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3-Butylidene-7-hydroxyphthalide | 93236-67-0 | C12H12O3 |
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Senkyunolide C | 91652-78-7 | C12H12O3 |
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